2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-yl)butan-2-ylamino]pentanoic acid
• InChI: InChI=1S/C16H23NO4/c1-3-4-13(16(18)19)17-11(2)5-6-12-7-8-14-15(9-12)21-10-20-14/h7-9,11,13,17H,3-6,10H2,1-2H3,(H,18,19)
• InChI Key: OPSPEWKHKRHQBV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)O)NC(C)CCC1=CC2=C(C=C1)OCO2
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid, also known as BDPP, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid is not fully understood, but it is believed to involve the modulation of several signaling pathways. 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in the regulation of oxidative stress and inflammation. In addition, 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has been shown to inhibit the activity of the pro-inflammatory cytokine interleukin-1β (IL-1β).
Biochemical and Physiological Effects
2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has been shown to have several biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, and to improve mitochondrial function. 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has several advantages for lab experiments, including its low toxicity and high solubility in water. However, it also has some limitations, such as its relatively high cost and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid. One area of interest is the potential use of 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is the development of new synthesis methods for 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid that are more cost-effective and scalable. Finally, further studies are needed to elucidate the mechanism of action of 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid and to identify its potential therapeutic targets.
Conclusion
In conclusion, 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its anti-inflammatory, anti-tumor, and neuroprotective effects have made it a promising candidate for the treatment of several diseases, including Alzheimer's disease. Further research is needed to fully understand the mechanism of action of 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid and to identify its potential therapeutic targets.

Synthesis Methods

2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid can be synthesized through a multi-step reaction process, starting with the reaction of 3,4-methylenedioxyphenyl-2-propanone with 1-bromo-2-butene, followed by the reaction of the resulting compound with 1,5-diaminopentane. The final product is obtained by the reaction of the intermediate with acetic anhydride and acetic acid.

Scientific Research Applications

2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects. In addition, 2-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanoic acid has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.